Samarium-154

• CAS No.: 14833-41-1
• Molecular Formula: Sm
• Molecular Weight: 153.92222 g/mol
• IUPAC Name: samarium-154
• InChI: InChI=1S/Sm/i1+4
• InChI Key: KZUNJOHGWZRPMI-RNFDNDRNSA-N
• SMILES: [Sm]
• Isomeric SMILES: [154Sm]
• Synonyms: 154Sm isotope; Samarium-154; Sm-154 isotope

Description

Samarium-154 (154Sm) is a stable, non-radioactive isotope of the rare-earth element samarium . With a natural abundance of 22.74%(14) , it is one of the seven naturally occurring isotopes of samarium. This isotope is supplied in the form of this compound Oxide (¹⁵⁴Sm₂O₃), a solid with a chemical purity of 98% or higher, ideal for precise laboratory applications . The primary research application of this compound is in the field of Trace Element Analysis, where its well-defined isotopic signature is critical for obtaining highly accurate analytical measurements . Furthermore, as a stable isotope of an element with known neutron-absorbing properties, this compound and its oxide are also of significant interest in nuclear science research . Samarium, in general, is a key component in creating powerful samarium-cobalt permanent magnets, which are notable for their stability at high temperatures . This product is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic procedures, nor for use in humans.

Nuclear Deformation and Shape Dynamics in Samarium 154

Quadrupole Deformation Parameters (β₂)

The quadrupole deformation parameter, β₂, is a crucial measure that quantifies the deviation of a nucleus from a spherical shape. icm.edu.pl For an axially symmetric nucleus, a positive β₂ value indicates a prolate (cigar-like) shape, while a negative value signifies an oblate (pancake-like) shape. aps.org Samarium-154 is recognized as a well-deformed nucleus with a distinct prolate shape in its ground state. infn.itresearchgate.net

The value of the quadrupole deformation parameter for ¹⁵⁴Sm has been determined through various experimental and theoretical methods. A value of β₂ = 0.304(6) was derived from the spectroscopic quadrupole moment of the first 2+ excited state. researchgate.net The sudden onset of significant nuclear deformation is a characteristic feature of the samarium isotopes, with a notable transition from the nearly spherical ¹⁴⁸Sm to the strongly deformed ¹⁵²Sm and ¹⁵⁴Sm. yale.edu This change is reflected in the energies of their first excited states. yale.edu

The relationship between the intrinsic quadrupole moment (Q₀) and the deformation parameter (β₂) for a uniformly charged nucleus is given by the following equation:

Q₀ = (3 / √5π) * Z * R₀² * β₂ * (1 + 0.16β₂)

where Z is the atomic number and R₀ is the average nuclear radius. icm.edu.pl This relationship allows for the determination of β₂ from experimentally measured quadrupole moments. icm.edu.pl

The following table provides a summary of the quadrupole deformation parameter for this compound from different sources.

Method/Source	**Quadrupole Deformation Parameter (β₂) **
Spectroscopic Quadrupole Moment researchgate.net	0.304(6)
Relativistic Mean Field (RMF) Model worldscientific.com	Calculated (specific value not provided in abstract)
Superfluid Model icm.edu.pl	Calculated (specific value not provided in abstract)

Hexadecapole Deformation Parameters (β₄)

While the quadrupole deformation describes the primary ellipsoidal shape of the nucleus, higher-order deformations, such as the hexadecapole deformation (β₄), provide a more detailed picture of the nuclear surface. The hexadecapole deformation parameter describes the "waist" or "necking" of the deformed nucleus.

Axially Deformed Oscillator Basis in Theoretical Descriptions

Theoretical descriptions of the nuclear structure of this compound often employ an axially deformed harmonic oscillator basis. iaea.org This approach is particularly well-suited for describing deformed nuclei. The Relativistic Mean Field (RMF) model, which utilizes this basis, has been successfully applied to study the bulk properties of samarium isotopes, including ¹⁵⁴Sm. worldscientific.com This model is advantageous because it can be applied to both spherical and deformed nuclei and naturally incorporates the spin-orbit interaction, leading to more accurate predictions of energy levels. worldscientific.com

The Hartree-Fock-Bogoliubov (HFB) theory, also using an axially deformed harmonic oscillator basis, has been employed to perform calculations of the potential energy surfaces of samarium isotopes. iaea.org These calculations are crucial for understanding the variation of nuclear properties, such as the pairing gap, with deformation. iaea.org Furthermore, the Quasiparticle Random Phase Approximation (QRPA) method, built upon a Skyrme-HFB framework with an axially symmetric harmonic oscillator basis, has been used to compute low-lying negative-parity collective states in ¹⁵⁴Sm. arxiv.org

Deformation Distributions in Nuclear Spectra

The concept of a single, static deformation value for a nucleus is an approximation. In reality, the nuclear shape fluctuates, and it is more accurate to describe it in terms of a distribution of deformation parameters. The statistical distribution of intrinsic quadrupole deformation parameters for ¹⁵⁴Sm has been calculated using the Auxiliary-field Monte Carlo (AFMC) method. aps.org

These calculations show a clear dependence of the shape distribution on temperature. aps.org At a very low temperature (T = 0.07 MeV), the distribution for ¹⁵⁴Sm is sharply peaked, corresponding to its well-deformed prolate ground state. researchgate.net As the temperature increases to an intermediate value (T = 1.1 MeV), the distribution broadens, indicating a shape transition. researchgate.netaps.org At a high temperature (T = 4 MeV), the distribution becomes even broader, reflecting a greater range of accessible shapes. researchgate.netaps.org In isotopes that are deformed in their ground state, like ¹⁵⁴Sm, the prolate state density is dominant at low excitation energies, but the spherical state density surpasses it above a certain excitation energy. researchgate.net

Shape Coexistence Phenomena

Shape coexistence is a phenomenon where a nucleus can exhibit different distinct shapes at similar energies. researchgate.net This can manifest as the ground state band being close in energy to another band with a significantly different structure. mdpi.com While shape coexistence is more prominently discussed in the context of transitional nuclei like ¹⁵²Sm, signatures of this phenomenon have also been observed in its neighbor, ¹⁵⁴Sm. mdpi.comosti.gov

Theoretical frameworks such as the shell model and mean-field approaches are used to understand shape coexistence. mdpi.com In the shell model, shape coexistence can be explained by particle-hole excitations across major shells, which can lead to states with increased collectivity and different deformations. mdpi.com Mean-field calculations, which determine the total potential energy of the nucleus for different shapes, can reveal multiple minima corresponding to coexisting shapes. unimi.it The study of reactions, such as the ¹⁵⁴Sm(p,t)¹⁵²Sm reaction, has provided evidence for shape coexistence in the samarium isotopes. osti.gov

Collective Excitations and Nuclear Spectroscopy of Samarium 154

Rotational Bands and High-Spin States

The collective motion in deformed nuclei like ¹⁵⁴Sm manifests as rotational bands, which are sequences of energy levels with increasing angular momentum. These bands are built upon different intrinsic states of the nucleus, such as the ground state or vibrational states.

Ground State Rotational Band

The ground state rotational band is built upon the 0⁺ ground state of the nucleus. The energy levels in this band follow a characteristic pattern for a well-deformed rotor. The energies and spin-parity assignments (J, π) for the members of the ground state band in ¹⁵⁴Sm are well-established. researchgate.net

Table 1: Ground State Rotational Band of ¹⁵⁴Sm

Spin and Parity (Jπ)	Energy (keV)
0⁺	0
2⁺	82.0
4⁺	267.0
6⁺	544.7

Beta Vibrational Bands

Beta vibrational bands are associated with collective vibrations of the nucleus along its symmetry axis, which preserve the axial symmetry. In ¹⁵⁴Sm, the band built on the second 0⁺ state (0⁺₂) is often interpreted as the beta-vibrational band. researchgate.net However, some studies have questioned this simple interpretation based on measured transition strengths. researchgate.net

Table 2: Beta Vibrational Band (0⁺₂ Band) of ¹⁵⁴Sm

Spin and Parity (Jπ)	Energy (keV)
0⁺	1099.3
2⁺	1177.8

Gamma Vibrational Bands

Gamma vibrational bands arise from collective vibrations of the nucleus that break its axial symmetry. These bands are characterized by a K quantum number of 2, where K is the projection of the total angular momentum onto the nuclear symmetry axis. In ¹⁵⁴Sm, the gamma-vibrational band is a prominent feature of its low-energy spectrum. researchgate.net

Table 3: Gamma Vibrational Band (K=2) of ¹⁵⁴Sm

Spin and Parity (Jπ)	Energy (keV)
2⁺	1440.0
3⁺	1510.0

Octupole Bands (K=0⁻)

Octupole bands are associated with collective vibrations that break the reflection symmetry of the nucleus, leading to a pear-like shape. The lowest-lying negative parity band in ¹⁵⁴Sm is interpreted as an octupole vibrational band with K=0⁻. researchgate.net

Table 4: Octupole Band (K=0⁻) of ¹⁵⁴Sm

Spin and Parity (Jπ)	Energy (keV)
1⁻	921.0
3⁻	1008.0

Characterization of Rotational States (J, π)

The spin (J) and parity (π) of the rotational states in ¹⁵⁴Sm are determined through various experimental techniques, including gamma-ray spectroscopy and internal conversion electron measurements. The assignment of these quantum numbers is crucial for the classification of the observed energy levels into different rotational and vibrational bands. The spin and parity for the states in the ground state, beta-vibrational, gamma-vibrational, and octupole bands are compiled in the tables above. researchgate.net

Giant Resonances

Giant resonances are highly collective modes of excitation that occur at higher energies, typically in the range of 10-25 MeV. unimi.it They represent the coherent motion of a large number of nucleons within the nucleus and are a general feature of all nuclei.

In the deformed nucleus ¹⁵⁴Sm, the structure of giant resonances is more complex than in spherical nuclei due to the coupling of the collective motion to the deformed shape. This leads to a splitting of the resonance strength.

Giant Monopole Resonance (GMR): The isoscalar giant monopole resonance (GMR), or "breathing mode," is a compression mode of the nucleus. In ¹⁵⁴Sm, the GMR is found to be split into two components. One component is located near the GMR energy of the spherical ¹⁴⁴Sm nucleus, while the other is coincident with the giant quadrupole resonance. osti.gov The strength of the GMR in ¹⁵⁴Sm has been observed in two peaks with excitation energies of approximately 12.1 ± 0.4 MeV and 15.5 ± 0.3 MeV.

Giant Quadrupole Resonance (GQR): The isoscalar giant quadrupole resonance (GQR) is a quadrupole oscillation of the nucleus. Due to the deformation of ¹⁵⁴Sm, the GQR is split into K=0, 1, and 2 components. Experimental studies have identified three peaks for the E2 strength distribution at excitation energies of 11.3 ± 0.2 MeV, 14.5 ± 0.5 MeV, and 17.5 ± 0.5 MeV. The splitting of the GQR in ¹⁵⁴Sm is a direct consequence of its deformed shape. aps.org

Isovector Giant Dipole Resonance (IVGDR): The isovector giant dipole resonance (IVGDR) is a collective oscillation of protons against neutrons. It is a dominant feature in the photoabsorption cross-section of nuclei. researchgate.net For the deformed ¹⁵⁴Sm nucleus, the IVGDR is split into two components corresponding to oscillations along the major and minor axes of the nucleus. aps.org The gamma decay of the IVGDR in ¹⁵⁴Sm has been studied to probe the nuclear ground-state deformation. unimi.itaps.org

Table 5: Giant Resonances in ¹⁵⁴Sm

Resonance	Type	Excitation Energy (MeV)
Giant Monopole Resonance (GMR)	Isoscalar	12.1 ± 0.4 and 15.5 ± 0.3
Giant Quadrupole Resonance (GQR)	Isoscalar	11.3 ± 0.2, 14.5 ± 0.5, and 17.5 ± 0.5

Giant Dipole Resonance (GDR)

The Giant Dipole Resonance (GDR) is a fundamental mode of nuclear excitation where all protons and neutrons oscillate against each other, creating a macroscopic electric dipole moment. In deformed nuclei like ¹⁵⁴Sm, the GDR is known to split into multiple components, a direct consequence of the nucleus's non-spherical shape. This splitting arises because the oscillation frequency depends on the dimensions of the nucleus; thus, oscillations along the longer axis have a lower energy than those along the shorter axes.

Recent studies involving the gamma decay of the Isovector Giant Dipole Resonance (IVGDR) in ¹⁵⁴Sm have provided precise data on its structure. aps.org By measuring the elastic and Smekal-Raman scattering of linearly polarized photon beams, researchers have been able to disentangle the different components of the GDR. aps.orggsi.de These experiments have confirmed the predictions of the geometrical model for the GDR and have established gamma decay as a sensitive probe of the resonance's structure. aps.org The analysis of these gamma decay experiments places strong constraints on the nuclear shape of ¹⁵⁴Sm. aps.org

The derived shape parameters from these studies are consistent with other measurements, reinforcing the understanding of ¹⁵⁴Sm's deformation. aps.org Theoretical investigations using the time-dependent Hartree-Fock (TDHF) method with various Skyrme forces have also successfully reproduced the deformation splitting of the GDR in ¹⁵⁴Sm. arxiv.org These models show a clear correlation between the magnitude of the GDR splitting and the quadrupole deformation parameter. arxiv.org

Table 1: Shape Parameters of Samarium-154 Derived from IVGDR Gamma Decay

Parameter	Value	Reference
Quadrupole Deformation (β)	0.2925(25)	aps.org
Triaxiality (γ)	5.0(15)°	aps.org

Giant Monopole Resonance (GMR)

The Giant Monopole Resonance (GMR), often referred to as the "breathing mode," is a collective excitation where the nucleus expands and contracts radially. The energy of the GMR is directly related to the incompressibility of nuclear matter, a fundamental parameter of the nuclear equation of state. In deformed nuclei such as ¹⁵⁴Sm, the GMR exhibits a distinct splitting. aps.orgosti.gov

This splitting in ¹⁵⁴Sm is understood to arise from the coupling between the GMR and the Giant Quadrupole Resonance (GQR). aps.org Specifically, the GMR couples with the K=0 component of the GQR, where K is the projection of the angular momentum on the symmetry axis. aps.org This coupling results in the GMR strength being distributed into two main components. aps.orgosti.gov

Experiments involving the inelastic scattering of alpha particles at small angles have been crucial in studying the GMR in ¹⁵⁴Sm. These experiments have successfully identified and quantified the split components of the GMR. One component is observed at a lower energy, close to the GQR, while the other remains near the expected GMR energy for a spherical nucleus of similar mass. aps.orgosti.gov Theoretical calculations using the Separable Random-Phase Approximation (SRPA) have shown that the deformation of ¹⁵⁴Sm leads to both a broadening and a two-peak structure of the GMR, which is in good agreement with experimental data. d-nb.info

Table 2: Experimental Data for the Giant Monopole Resonance in this compound

Parameter	Component 1	Component 2	Reference
Excitation Energy (Eₓ)	12.1 ± 0.4 MeV	15.5 ± 0.3 MeV
Strength (% of EWSR)	36 ± 10	68 ± 9

EWSR: Energy-Weighted Sum Rule

Giant Quadrupole Resonance (GQR)

The Giant Quadrupole Resonance (GQR) is a collective oscillation where the nucleus deforms in a quadrupole fashion. Similar to the GDR, the GQR in a deformed nucleus like ¹⁵⁴Sm splits into multiple components due to the non-spherical shape. aps.org The study of the GQR provides valuable information about the nuclear shape and the residual interactions between nucleons.

Inelastic alpha scattering experiments have been instrumental in characterizing the GQR in ¹⁵⁴Sm. The analysis of these experiments reveals that the GQR strength is distributed across three distinct peaks. This splitting is a direct manifestation of the deformation of the ¹⁵⁴Sm nucleus. The observed strength distribution of the GQR is a key input for theoretical models aiming to describe the collective dynamics of deformed nuclei. aps.org

Table 3: Experimental Data for the Giant Quadrupole Resonance in this compound

Parameter	Component 1	Component 2	Component 3	Reference
Excitation Energy (Eₓ)	11.3 ± 0.2 MeV	14.5 ± 0.5 MeV	17.5 ± 0.5 MeV
Strength (% of EWSR)	44 ± 7	44 ± 8	15 ± 8

EWSR: Energy-Weighted Sum Rule

Splitting of Giant Resonances Due to Deformation

The splitting of giant resonances is a hallmark feature of deformed nuclei like ¹⁵⁴Sm. arxiv.orgaps.orgd-nb.info The nuclear deformation breaks the spherical symmetry, leading to different oscillation frequencies along different nuclear axes. For a prolate (cigar-shaped) nucleus like ¹⁵⁴Sm, oscillations along the longer symmetry axis are at a lower energy compared to oscillations perpendicular to this axis. arxiv.org

This deformation-induced splitting is observed for the GDR, GMR, and GQR in ¹⁵⁴Sm. aps.orgaps.org For the GDR, the resonance splits into two main components corresponding to oscillations along and perpendicular to the symmetry axis. arxiv.orgmsu.ru In the case of the GMR, the splitting is a result of its coupling with the K=0 component of the GQR. aps.org The GQR itself is predicted to split into components with K=0, 1, and 2. aps.org

The magnitude of the splitting is directly proportional to the deformation parameter of the nucleus. arxiv.org This relationship allows for the determination of nuclear deformation from the experimental observation of giant resonance splitting. The consistent observation of this phenomenon across different giant resonances in ¹⁵⁴Sm provides a coherent picture of its deformed structure.

Low-Energy Collective Modes

In addition to the high-energy giant resonances, the nucleus of ¹⁵⁴Sm also exhibits low-energy collective modes of excitation. These modes, such as the Pygmy Dipole Resonance and the Scissors Resonance, provide insights into more nuanced aspects of nuclear structure, including the dynamics of the neutron skin and the nature of orbital magnetic dipole excitations.

Pygmy Dipole Resonance (PDR)

The Pygmy Dipole Resonance (PDR) is a low-energy electric dipole excitation that is understood as an oscillation of a neutron skin against an isospin-symmetric core. aip.orgkyoto-u.ac.jp This mode is particularly interesting in neutron-rich nuclei. Theoretical investigations of the PDR in ¹⁵⁴Sm have been performed using the quasi-particle random-phase approximation (QRPA). aip.org

These calculations suggest that both ΔK=0 and ΔK=1 branches play a significant role in the formation of the PDR in ¹⁵⁴Sm. aip.org The isospin mixing in the PDR allows for its study using both isovector and isoscalar probes. kyoto-u.ac.jp Theoretical studies also indicate that nuclear deformation can lead to a fragmentation of the PDR strength into lower-energy states. arxiv.org While direct experimental data on the PDR in ¹⁵⁴Sm is still being refined, theoretical models provide a framework for understanding its expected properties in this deformed nucleus. aip.orgscipost.org

Scissors Resonance (SR)

The Scissors Resonance (SR) is a magnetic dipole (M1) excitation that occurs in deformed nuclei. It is pictured as a scissors-like oscillation of the deformed proton distribution against the deformed neutron distribution. researchgate.net The strength of the SR is sensitive to the ground-state deformation of the nucleus. researchgate.net

While direct measurements of the SR in ¹⁵⁴Sm are not extensively detailed in the provided context, studies on the neighboring odd-mass samarium isotopes, ¹⁵³Sm and ¹⁵⁵Sm, provide valuable insights. researchgate.net In these isotopes, an enhancement in the γ-ray strength function around 3 MeV in excitation energy is attributed to the M1 Scissors Resonance. researchgate.net The integrated strength of the SR in ¹⁵⁵Sm is found to be comparable to that of deformed even-even Sm isotopes from nuclear resonance fluorescence measurements. researchgate.net These findings suggest that a similar SR is expected in the well-deformed ¹⁵⁴Sm nucleus.

Table 4: Scissors Resonance Strength in Neighboring Samarium Isotopes

Isotope	Integrated Strength (μ²N)	Reference
¹⁵³Sm	1.3–2.1	researchgate.net
¹⁵⁵Sm	4.4–6.4	researchgate.net

Low-Energy Enhancement (LEE) in Gamma-Ray Strength Functions

Recent experimental and theoretical studies have identified a notable feature in the gamma-ray strength functions (γSF) of several nuclei, including this compound, known as the low-energy enhancement (LEE). This phenomenon is characterized by an increased emission probability for low-energy gamma rays (typically below 3-4 MeV) at high excitation energies. osti.gov The origin and characteristics of this enhancement are crucial for understanding nuclear structure and have significant implications for astrophysical processes, such as the r-process nucleosynthesis. osti.gov

Systematic investigations of Samarium isotopes have revealed the presence of this low-energy upbend in their γSF. aps.org For the well-deformed nuclei in this region, such as ¹⁵¹Sm and ¹⁵³Sm, the γSF exhibits both the low-energy enhancement and a distinct bump around 3 MeV, which corresponds to the M1 scissors mode. aps.org The scissors mode is a collective excitation in deformed nuclei where the proton and neutron distributions oscillate against each other like the blades of a pair of scissors. osti.govresearchgate.net Theoretical models suggest an interplay between the LEE and the scissors mode, where the total M1 strength in the low-energy region remains relatively constant across the isotopic chain. researchgate.net

While angular distribution experiments have confirmed the dipole nature of the LEE, its precise multipolarity (E1 or M1) has been a subject of investigation. osti.gov Theoretical calculations, particularly large-scale shell model and Quasi-particle Random Phase Approximation (QRPA) models, have suggested a significant M1 (magnetic dipole) character for this radiation. This is supported by experimental findings in other nuclei.

In the context of ¹⁵⁴Sm, the low-lying electric dipole (E1) response, often referred to as the Pygmy Dipole Resonance (PDR), has also been a focus of research. The PDR is understood as an oscillation of excess neutrons against a proton-neutron core. tlabs.ac.za Studies on ¹⁵⁴Sm have explored the splitting of the PDR's strength due to the nucleus's deformation, similar to the behavior of the Giant Dipole Resonance (GDR). tlabs.ac.zascipost.org Theoretical calculations using the TGI-QRPA model indicate that the E1 peaks in the PDR region for ¹⁵⁴Sm are predominantly composed of two-quasiproton or two-quasineutron states. dergipark.org.tr

It is the interplay and contribution of these different modes—the M1 scissors mode, the potential M1 nature of the LEE, and the E1 PDR—that define the landscape of the gamma-ray strength function in ¹⁵⁴Sm at low energies. Distinguishing between these contributions is a key area of ongoing research.

Research Findings on Low-Energy Excitations in this compound and Neighboring Isotopes

Phenomenon	Key Findings	Affected Isotopes	Theoretical Model/Experimental Method	Reference
Low-Energy Enhancement (LEE) / Upbend	Observation of an enhanced γ-ray strength at low energies (Eγ < 3-4 MeV).	¹⁴⁷Sm, ¹⁴⁹Sm, ¹⁵¹Sm, ¹⁵³Sm	Oslo method	osti.govaps.org
M1 Scissors Mode	A bump in the γSF is observed around 2-3 MeV in deformed isotopes, coexisting with the LEE.	¹⁵¹Sm, ¹⁵³Sm	Oslo method	osti.govaps.org
Pygmy Dipole Resonance (PDR)	Evidence for splitting of the PDR response due to deformation. E1 peaks are mainly two-quasiparticle states.	¹⁵⁴Sm	(p,p') scattering, TGI-QRPA	tlabs.ac.zadergipark.org.tr
LEE and Scissors Mode Interplay	Systematic studies suggest a constant total M1 strength in the low-energy region across the isotopic chain.	Samarium Isotopic Chain	Systematic Analysis	researchgate.net

Octupole Collectivity and Correlations

Octupole collectivity, which relates to pear-shaped deformations in atomic nuclei, is a significant feature in certain mass regions of the nuclear chart. aps.orgaps.org The necessary condition for nuclei to exhibit octupole correlations is the presence of pairs of opposite-parity orbitals near the Fermi surface with orbital and total angular momentum differences of Δl = Δj = 3ħ. aps.org Experimental signatures of these correlations include enhanced E1 and E3 transition rates between opposite-parity states. aps.org

The Samarium isotopes are located in a transitional region, moving from nearly spherical to well-deformed shapes. ijrrr.com Specifically, the region around N=88 is known for strong octupole correlations. researchgate.net While ¹⁵⁴Sm, with N=92, is considered a well-deformed nucleus, the influence of octupole correlations persists. The low-lying excited states in ¹⁵⁴Sm are typically classified into ground, beta, and gamma bands, characteristic of rotational nuclei. ijrrr.com

Theoretical frameworks, such as the Interacting Boson Model (IBM), have been employed to study the collective states in this region. These models can incorporate octupole degrees of freedom (f-bosons) alongside quadrupole (d-bosons) and monopole (s-bosons) degrees of freedom to describe the mixing of positive- and negative-parity states. aps.org Studies using a mapped IBM framework, with input from microscopic Gogny energy density functional calculations, have analyzed quadrupole-hexadecapole collectivity in ¹⁵⁴Sm, indicating the importance of including higher-order deformations for a complete description of its structure. aps.org

While direct evidence of stable, static octupole deformation in the ground state of ¹⁵⁴Sm is not established, the presence of dynamic octupole vibrations or correlations is expected. These correlations manifest as low-lying negative-parity bands in the spectrum and influence the electromagnetic transition probabilities. For instance, studies on the N=88 isotones, including the lighter ¹⁵⁰Sm, have identified alternating parity (octupole) bands developing at higher spins. researchgate.net In the broader region, enhanced B(E3) strengths, a key indicator of octupole collectivity, have been measured, though values for ¹⁵⁴Sm are not as readily available as for its lighter neighbors like ¹⁵⁰Sm. aps.org The investigation into the interplay between quadrupole deformation, which is dominant in ¹⁵⁴Sm, and the underlying octupole correlations continues to be an active area of nuclear structure research.

Summary of Octupole Correlation Studies in the Samarium Region

Isotope/Region	Key Observation/Prediction	Method/Model	Reference
N=88 Isotones (e.g., ¹⁵⁰Sm)	Region of strong octupole correlations; alternating parity bands observed.	Experimental Spectroscopy	researchgate.netresearchgate.net
¹⁵⁴Sm	Classified as a well-deformed rotational nucleus, providing a testing ground for collective models.	Interacting Boson Model (IBM-2), Dynamic Deformation Model (DDM)	ijrrr.com
Samarium Isotopes	Analyzed for quadrupole-hexadecapole collectivity, suggesting the importance of higher-order deformations.	Mapped s d g-IBM with Gogny D1S EDF	aps.org
General Rare-Earth Region	Experimental signatures include enhanced E1 and E3 transition rates between opposite-parity states.	General Nuclear Spectroscopy	aps.org

Electromagnetic Transition Properties in Samarium 154

Reduced Electric Quadrupole Transition Probabilities (B(E2))

Reduced electric quadrupole transition probabilities, B(E2), are a sensitive measure of the collective quadrupole deformation of a nucleus. In ¹⁵⁴Sm, the B(E2) values for transitions within the ground-state rotational band are significantly enhanced, a hallmark of a well-deformed rotor.

Studies employing multiple Coulomb excitation have determined the B(E2) values for transitions between various states. yale.edu The analysis of these probabilities, often compared with theoretical models like the Interacting Boson Model (IBM-2) and the Dynamic Deformation Model (DDM), provides a stringent test of our understanding of nuclear structure. oaji.netresearchgate.net The IBM-2, which distinguishes between proton and neutron bosons, has been particularly successful in reproducing the experimental B(E2) values in the samarium isotopic chain. ijesrt.com

Calculations using the Projected Shell Model (PSM) have also been employed to determine B(E2) values for the transition from the first excited state (2⁺) to the ground state (0⁺), showing good agreement with experimental data. ias.ac.in These models help in understanding the evolution of nuclear shapes and the collective behavior of nucleons. aps.orgosti.gov Deviations of experimental B(E2) ratios from the simple rotational model predictions can often be explained by invoking mixing between different rotational bands, such as the ground-state band, the beta-vibrational band, and the gamma-vibrational band. yale.edu

Table 1: Experimental and Theoretical B(E2) values for selected transitions in ¹⁵⁴Sm

Transition (Iᵢ → Iբ)	Experimental B(E2) (e²b²)	Theoretical B(E2) (e²b²) (Model)	Reference
2⁺₁ → 0⁺₁	4.10 ± 0.08	4.13 (PSM)	ias.ac.in
4⁺₁ → 2⁺₁	5.86 ± 0.24	-
2⁺₂ → 0⁺₁	0.024	0.021 (DPPQ)	aps.org
2⁺₂ → 2⁺₁	-	0.0982 (DDM)	oaji.net
2⁺₃ → 0⁺₁	0.010	0.012 (DPPQ)	aps.org

E0 Monopole Transitions and Ratios

Electric monopole (E0) transitions occur between states of the same spin and parity, most notably between 0⁺ states. The E0 transition strength is related to the change in the mean square charge radius between the initial and final states and is therefore a sensitive probe of nuclear shape coexistence and mixing of configurations.

In ¹⁵⁴Sm, E0 transitions have been studied, particularly in connection with the de-excitation of excited 0⁺ states. researchgate.net The ratio of the E0 transition strength to the E2 transition strength, denoted as X(E0/E2), provides valuable information about the structure of these excited states. researchgate.net Theoretical models like the IBM-2 and DDM have been used to calculate these E0 transition strengths and ratios, although agreement with experimental data can be challenging, suggesting the complexity of the structure of 0⁺ states. oaji.netresearchgate.net The splitting of the giant monopole resonance in ¹⁵⁴Sm has also been a subject of investigation. iaea.org

Table 3: Experimental and Theoretical X(E0/E2) Ratios for ¹⁵⁴Sm

Transition	Experimental X(E0/E2)	Theoretical X(E0/E2) (Model)	Reference
0⁺₂ → 0⁺₁ / 0⁺₂ → 2⁺₁	0.036	0.042 (IBM-2)	oaji.net

Gamma-Ray Transition Probabilities and Branching Ratios

The study of gamma-ray transition probabilities and branching ratios provides essential data for constructing and verifying nuclear level schemes. In ¹⁵⁴Sm, extensive measurements of gamma-ray energies and intensities following nuclear reactions have been performed. researchgate.net These experiments, often involving techniques like Coulomb excitation, allow for the determination of the relative probabilities of different gamma-ray decays from an excited state. yale.edu

For transitions from a level in one rotational band to different levels in another, the branching ratios can often be expressed as simple ratios of Clebsch-Gordan coefficients in the idealized rotational model. yale.edu Deviations from these simple rules provide information about band mixing. yale.edu The analysis of gamma-ray cascades following reactions like (p,t) can also yield information on gamma-neutron branching ratios. aps.org

Table 4: Gamma-Ray Branching Ratios for Selected Transitions in ¹⁵⁴Sm

Initial State (E, Jπ)	Final State (E, Jπ)	Transition Energy (keV)	Branching Ratio (%)	Reference
921 keV, 1⁻	0 keV, 0⁺	921	100	researchgate.net
1117 keV, 0⁺	82 keV, 2⁺	1035	-	researchgate.net
1218 keV, 0⁺	82 keV, 2⁺	1136	-	researchgate.net

Nuclear g-factors of Rotational States

The nuclear g-factor is a dimensionless quantity that characterizes the magnetic moment of a nuclear state. For rotational states, the g-factor is sensitive to the contributions of protons and neutrons to the collective rotation. Measurements of g-factors in ¹⁵⁴Sm have been carried out using techniques such as the pulsed-beam method following Coulomb excitation.

For the first excited 2⁺ state at 82 keV in ¹⁵⁴Sm, the g-factor has been measured to be g = 0.288 ± 0.029. aps.org This value, along with those from other isotopes, provides insight into the collective nature of the nuclear magnetism and can be compared with theoretical predictions from models like the sdg-IBM-2. iaea.org

Table 5: Nuclear g-factor for the First Excited State of ¹⁵⁴Sm

State (Energy, Jπ)	Experimental g-factor	Reference
82 keV, 2⁺	0.288 ± 0.029	aps.org

Gamma-Ray Strength Functions (γSF)

The gamma-ray strength function (γSF) is a measure of the average, reduced gamma-ray transition probability as a function of gamma-ray energy. It is a key ingredient in statistical model calculations of nuclear reactions, particularly for understanding neutron capture rates relevant to nucleosynthesis.

In ¹⁵⁴Sm, the γSF has been investigated experimentally and theoretically. uio.noresearchgate.netaps.org A prominent feature observed in the γSF of deformed rare-earth nuclei, including ¹⁵⁴Sm, is the scissors resonance, an enhancement of M1 strength around 3 MeV. researchgate.net Additionally, a low-energy enhancement (LEE) in the magnetic dipole (M1) γSF has been theoretically predicted and is a topic of ongoing research. osti.govarxiv.org The interplay between the scissors mode and this low-energy upbend is a key area of study in the samarium isotopes. researchgate.netaps.org These features of the γSF have significant implications for our understanding of the statistical properties of excited nuclei. uio.no

Theoretical Models and Computational Approaches for Samarium 154

Collective Nuclear Models

Collective models treat the nucleus as a whole, focusing on its collective modes of excitation, such as rotations and vibrations.

The Interacting Boson Model (IBM) has proven to be a successful framework for describing the low-lying collective states in medium to heavy even-even nuclei. oaji.netscispace.com In this model, pairs of valence nucleons (protons or neutrons) are treated as bosons, which can occupy states with angular momentum L=0 (s bosons) or L=2 (d bosons). scispace.comresearchgate.net

IBM-1 : This version of the model does not distinguish between proton and neutron bosons. scispace.com Studies on Samarium isotopes using IBM-1 have successfully calculated the positive-parity collective ground-state band and the quasi-beta and quasi-gamma bands. researchgate.net For ¹⁵⁴Sm, the model indicates a deformed shape, specifically a prolate rotational shape corresponding to the SU(3) dynamical symmetry limit. researchgate.net The analysis of the potential energy surfaces for Samarium isotopes within the IBM-1 framework shows a transition from a spherical shape in lighter isotopes to a deformed shape in heavier ones like ¹⁵⁴Sm. researchgate.net

IBM-2 : This extension of the model distinguishes between proton (π) and neutron (ν) bosons, offering a more microscopic justification. scispace.comekb.eg The IBM-2 Hamiltonian includes terms for the energies of the proton and neutron bosons and their interactions. rdd.edu.iq This model has been applied to calculate energy levels, electromagnetic transition probabilities B(E2) and B(M1), and mixing ratios for transitions in ¹⁵⁴Sm. researchgate.netedu.krdjacsdirectory.com The results obtained from IBM-2 calculations for ¹⁵⁴Sm are generally in good agreement with experimental data. oaji.netresearchgate.netedu.krd The model is particularly useful for studying mixed-symmetry states, which arise from out-of-phase oscillations of protons and neutrons. scispace.com

Table 1: Comparison of Experimental and IBM-2 Calculated Energy Levels in ¹⁵⁴Sm

Level	Experimental Energy (keV)	IBM-2 Calculated Energy (keV)
2⁺₁	82.0	82
4⁺₁	267.0	267
6⁺₁	545.0	545
0⁺₂	680.0	684
2⁺₂	823.0	815
2⁺₃	1099.0	1100

This table presents a comparison of experimental energy levels of ¹⁵⁴Sm with those calculated using the Interacting Boson Model-2 (IBM-2). The data indicates a good agreement for the low-lying states.

The Dynamic Deformation Model (DDM) is a microscopic theory of collective motion that has been applied to study the transitions from spherical to deformed shapes in nuclei. researchgate.net It is developed from the Pairing-Plus-Quadrupole (PPQ) model. oaji.netresearchgate.net The DDM does not require fitting parameters to reproduce data for a specific nucleus. researchgate.net It has been used to calculate energy levels and electromagnetic transition properties for ¹⁵⁴Sm. researchgate.netedu.krdjacsdirectory.com Comparisons between DDM and IBM-2 calculations for ¹⁵⁴Sm show reasonable agreement with experimental results for many properties, although discrepancies exist for certain quantities like the E0 transitions for some excited states. oaji.netresearchgate.net

Microscopic and Semi-Microscopic Models

These models start from the fundamental interactions between individual nucleons to describe the properties of the nucleus.

The Relativistic Mean Field (RMF) model, a relativistic extension of the mean-field theory, treats nucleons as Dirac particles interacting through the exchange of mesons. researchgate.net It has been widely used to study the ground-state properties of nuclei across the periodic table. researchgate.net For ¹⁵⁴Sm, which is known to be a well-deformed nucleus, RMF calculations have been performed to determine properties such as binding energy, deformation parameters, and nuclear radii. wireilla.comsympnp.org

Recent studies have employed the RMF model with different effective interactions, such as NL3*, DD-ME, and DD-PC, to investigate the bulk properties of Samarium isotopes. sympnp.orgworldscientific.com These calculations have also been extended to finite temperatures to study the behavior of pairing correlations. wireilla.comslideshare.net The RMF model with a BCS pairing approach (RMF+BCS) yields a prolate ground-state minimum for ¹⁵⁴Sm. researchgate.net The Relativistic Hartree-Bogoliubov (RHB) method, another variant, has also been used to study the nuclear structure of neutron-rich nuclei including ¹⁵⁴Sm. researchgate.netuobaghdad.edu.iquobaghdad.edu.iq

Table 2: Ground State Properties of ¹⁵⁴Sm from RMF Calculations

Property	RMF+BCS (NL3*)	Experimental
Binding Energy per Nucleon (MeV)	8.24	8.25
Quadrupole Deformation (β₂)	0.351	0.341
Charge Radius (fm)	5.078	5.075

This table shows a comparison of ground-state properties of ¹⁵⁴Sm calculated using the Relativistic Mean Field (RMF) model with the NL3 force parameter and experimental data, demonstrating the model's accuracy.*

The conventional Shell Model becomes computationally prohibitive for heavy deformed nuclei like ¹⁵⁴Sm due to the vast configuration spaces. ekb.eg However, extensions such as the Shell Model Monte Carlo (SMMC) approach have made it possible to study these nuclei microscopically. researchgate.netaps.org The SMMC method has been applied to the family of even-even Samarium isotopes to investigate the crossover from vibrational to rotational collectivity. researchgate.netaps.org These calculations have successfully reproduced experimental state densities. researchgate.netaps.org Furthermore, Monte Carlo Shell Model (MCSM) calculations have suggested the presence of triaxiality in the structure of ¹⁵⁴Sm. arxiv.orgmdpi.com The shapes and rotational properties of heavy deformed nuclei like ¹⁵⁴Sm are being explored within the quantum-many-body framework of the shell model. anl.gov

Shell Model and its Extensions

Projected Shell Model (PSM)

The Projected Shell Model (PSM) is a version of the shell model that incorporates the Nilsson-type deformed states, with pairing correlations handled by the Bardeen–Cooper–Schrieffer (BCS) theory. ias.ac.in This model is particularly effective for studying heavy, deformed nuclei in the rare-earth region. ias.ac.in

In a study of even-even samarium isotopes, including ¹⁵⁴Sm, the PSM was used to simulate the yrast band and the ratio of reduced magnetic dipole to electric quadrupole transitions, B(M1)/B(E2). ias.ac.in The calculations were performed using a Fortran code based on the PSM. ias.ac.in The model successfully reproduced the energy spectrum and investigated the back-bending phenomenon, which is a characteristic feature of rotational bands in deformed nuclei. ias.ac.in For ¹⁵⁴Sm, the quadrupole deformation parameter (ε₂) and hexadecapole deformation parameter (ε₄) used in the calculations were 0.325 and 0.050, respectively. ias.ac.in The pairing strengths (G₁) and (G₂) were set at 19.6 and 15.6, respectively, and the quadrupole pairing strength (Gᵩ) was linearly related to the monopole pairing strength (Gₘ) with a proportionality constant of 0.16. ias.ac.in The results for the yrast band structure showed good agreement with experimental data, validating the PSM's applicability to ¹⁵⁴Sm. ias.ac.in

Configuration-Interaction Shell Model

The Configuration-Interaction (CI) shell model is a fundamental approach to solving the nuclear many-body problem. aps.org However, for heavy nuclei like ¹⁵⁴Sm, the size of the valence nucleon model space becomes computationally prohibitive for conventional diagonalization methods. arxiv.orgyale.edu Consequently, the CI shell model is often employed through advanced computational techniques like the Monte Carlo Shell Model (MCSM) or in conjunction with other methods.

One of the most advanced MCSM calculations has been successful in reproducing the collective bands of heavy nuclei, including ¹⁵⁴Sm, using a model space spanning one and a half harmonic oscillator major shells. mdpi.com These calculations were able to describe four low-lying bands in ¹⁵⁴Sm, including a negative-parity band, with good agreement with experimental energy levels. mdpi.com This demonstrates the power of the MCSM in handling the large configuration spaces required for heavy deformed nuclei. mdpi.com

The CI framework, by preserving rotational symmetry, provides a basis for more sophisticated methods that can handle the complexities of deformed nuclei. aps.orgarxiv.org

Shell Model Monte Carlo (SMMC) / Auxiliary-Field Monte Carlo (AFMC) Approach

The Shell Model Monte Carlo (SMMC) method, also known as the Auxiliary-Field Monte Carlo (AFMC) approach in nuclear physics, is a powerful technique for performing CI shell model calculations in exceptionally large model spaces that are inaccessible to standard diagonalization techniques. aps.orgyale.eduaps.org This method has been extensively applied to the samarium isotopic chain, including ¹⁵⁴Sm, to microscopically study the transition from vibrational to rotational collectivity. aps.org

SMMC calculations for ¹⁵⁴Sm have been performed using a model space that includes the 0g₇/₂, 1d₅/₂, 1d₃/₂, 2s₁/₂, 0h₁₁/₂, and 1f₇/₂ orbitals for protons, and the 0h₁₁/₂, 0h₉/₂, 1f₇/₂, 1f₅/₂, 2p₃/₂, 2p₁/₂, 0i₁₃/₂, and 1g₉/₂ orbitals for neutrons. aps.orgaps.org The interaction used consists of monopole pairing plus multipole-multipole terms. aps.org

Key findings from SMMC/AFMC studies on ¹⁵⁴Sm include:

Level Densities: The SMMC calculations of state densities for ¹⁵⁴Sm show very good agreement with experimental data. aps.orgepj-conferences.org

Collective Enhancement: A collective enhancement factor, defined as the ratio of the SMMC state density to the intrinsic state density from Hartree-Fock-Bogoliubov calculations, has been determined. aps.orgresearchgate.net For ¹⁵⁴Sm, which is deformed in its ground state, this enhancement is attributed to both vibrational and rotational collectivity. aps.orgresearchgate.net

Deformation: The AFMC method has been used to calculate the distribution of the axial quadrupole operator in the laboratory frame. yale.edu For the deformed ¹⁵⁴Sm nucleus, the low-temperature distribution is skewed and qualitatively agrees with the distribution for a prolate rigid rotor, providing a model-independent signature of deformation. yale.eduarxiv.org

Hartree-Fock-Bogoliubov + Quasiparticle Random Phase Approximation (HFB+QRPA)

The Hartree-Fock-Bogoliubov (HFB) theory provides a mean-field description of the nucleus, accounting for pairing correlations. The Quasiparticle Random Phase Approximation (QRPA), built upon the HFB state, is used to describe small-amplitude collective excitations. arxiv.org The HFB+QRPA framework is a powerful tool for studying the properties of deformed nuclei across the nuclear chart. arxiv.orgcore.ac.uk

For samarium isotopes, photoneutron cross-sections have been analyzed using the TALYS reaction code with input from HFB+QRPA models. aps.orgresearchgate.net Specifically, models based on the Skyrme interaction and the axially symmetric deformed Gogny interaction have been used to calculate the E1 γ-ray strength function for ¹⁵⁴Sm. aps.orgresearchgate.net These theoretical calculations are crucial for interpreting experimental data and for understanding the giant dipole resonance in deformed nuclei. The canonical-basis TDHFB (Cb-TDHFB) has also been developed and its accuracy demonstrated by comparison with QRPA calculations. sakura.ne.jp

Static-Path Plus Random-Phase Approximation (SPA+RPA)

The Static-Path Plus Random-Phase Approximation (SPA+RPA) is a many-body method that goes beyond the mean-field by including static and small-amplitude quantum fluctuations. arxiv.org This approach has been benchmarked against exact SMMC results for the samarium isotope chain (¹⁴⁸⁻¹⁵⁵Sm) and has shown good agreement in calculating state densities for both even- and odd-mass isotopes. researchgate.net

A significant application of SPA+RPA, in combination with SMMC, has been in the study of the low-energy enhancement (LEE) of the magnetic dipole (M1) γ-ray strength function in heavy samarium nuclei. arxiv.org The SPA+RPA strength function was used as a prior for the maximum-entropy method to extract the finite-temperature M1 γ-ray strength functions from SMMC imaginary-time response functions. arxiv.orgcern.ch This combined approach has provided theoretical evidence for the existence of the LEE in ¹⁵⁴Sm. arxiv.org Furthermore, as the neutron number increases towards ¹⁵⁴Sm, a transfer of strength to a low-energy excitation, interpreted as the scissors mode built on excited states, is observed. arxiv.org

Coupled-Channels Calculations and Distorted-Wave Born Approximation (DWBA)

Coupled-channels (CC) calculations are a standard and essential framework for analyzing nuclear reactions involving deformed nuclei like ¹⁵⁴Sm. kyoto-u.ac.jp This approach accounts for the dynamic excitation of the target nucleus during the reaction process by expanding the total wave function in terms of the ground and excited states of the colliding nuclei. kyoto-u.ac.jp The Distorted-Wave Born Approximation (DWBA) is often used as a simpler model, but CC calculations provide a more complete description, especially when the coupling between different reaction channels is strong.

Numerous scattering experiments on samarium isotopes have been analyzed using CC and DWBA methods to extract information about nuclear structure, particularly deformation parameters.

Proton Scattering: Analyses of proton scattering experiments on ¹⁵⁴Sm at various energies (e.g., 12 MeV, 16 MeV, 24.5 MeV, 50.8 MeV, 66.5 MeV) using coupled-channels calculations have been performed to determine deformation parameters β₂, β₄, and β₆, as well as multipole moments of the deformed optical potential. bnl.gov

Alpha Scattering: Alpha scattering experiments have also been analyzed with the CC method to probe the nuclear shape. bnl.gov

Heavy-Ion Reactions: Coupled-channels calculations have been applied to the ¹⁶O + ¹⁵⁴Sm reaction, taking into account the excitation of the ground state rotational band in ¹⁵⁴Sm. kyoto-u.ac.jp

Two-Neutron Transfer Reactions: Finite-range DWBA calculations for the ¹⁵⁴Sm(p,t)¹⁵²Sm reaction have shown that finite-range effects are significant for the shapes of the angular distributions. osti.gov

These studies consistently show that ¹⁵⁴Sm is a well-deformed nucleus, and the extracted deformation parameters from these reaction studies are compared with those from electromagnetic measurements and other theoretical models. researchgate.net

Statistical Theory of Deformation Distributions

Understanding the distribution of nuclear shapes as a function of excitation energy is crucial for models of nuclear reactions, such as fission. aps.org While mean-field theories introduce deformation by breaking rotational symmetry, the CI shell model preserves this symmetry, making the direct calculation of intrinsic deformation challenging. aps.orgaps.org

A statistical theory has been developed to determine the distributions of intrinsic quadrupole deformation parameters (β and γ) within the rotationally invariant AFMC framework. aps.orgaps.org This method relies on a Landau-like expansion of the Helmholtz free energy in terms of invariant polynomials of the quadrupole tensor. aps.orgaps.org An expansion to the fourth order has been shown to provide an excellent description of the AFMC results for the even-mass samarium isotopes, from the spherical ¹⁴⁸Sm to the strongly deformed ¹⁵⁴Sm. aps.orgaps.org

For ¹⁵⁴Sm, these calculations show that at low temperatures, the probability of finding the nucleus in a prolate shape is close to 1. researchgate.net As the temperature (and thus excitation energy) increases, the nucleus undergoes a shape transition, and the spherical shape becomes the most probable. aps.orgresearchgate.net This theoretical framework provides a microscopic understanding of how nuclear deformation evolves with temperature within a fully quantum-mechanical and rotationally invariant model. researchgate.net

Interpretation of Spectroscopic Data within Theoretical Frameworks

The interpretation of spectroscopic data for Samarium-154 (¹⁵⁴Sm) is deeply rooted in theoretical models that describe its nuclear structure. As a nucleus situated in a transitional region between spherical and deformed shapes, ¹⁵⁴Sm provides a crucial testing ground for various nuclear models. oaji.netyale.edu The interplay between experimental spectroscopic findings and theoretical calculations allows for a comprehensive understanding of its collective states and electromagnetic properties.

The Interacting Boson Model (IBM)

The Interacting Boson Model (IBM) has been extensively and successfully applied to describe the low-lying collective states in even-even nuclei like ¹⁵⁴Sm. oaji.netresearchgate.netresearchgate.net In its IBM-1 version, no distinction is made between proton and neutron bosons, while the more refined IBM-2 version considers them separately. researchgate.netijesrt.com This distinction is crucial for explaining certain phenomena like mixed-symmetry states. ijesrt.com

Theoretical calculations within the IBM framework have been used to interpret various spectroscopic data for ¹⁵⁴Sm:

Energy Levels: The IBM has been used to calculate the energy levels of the ground, beta (β), and gamma (γ) bands. oaji.netresearchgate.netresearchgate.net By fitting the model's Hamiltonian parameters to experimental data, a good agreement is often achieved for the low-lying states. researchgate.netrdd.edu.iq For instance, the ratio of the energies of the first 4+ state to the first 2+ state (R₄/₂) is a key indicator of nuclear structure. For ¹⁵⁴Sm, the experimental R₄/₂ value is approximately 3.256, and calculations using IBM-2 yield a value of 3.191, indicating a structure that is close to the rotational limit but still in the transitional region. oaji.net The model helps classify ¹⁵⁴Sm as having a prolate rotational shape, corresponding to the SU(3) dynamical symmetry limit of the IBM, though with transitional characteristics. researchgate.netresearchgate.net

Electromagnetic Transitions: The IBM framework is also used to calculate reduced transition probabilities, such as B(E2) and B(M1) values, which are sensitive probes of the collective wave functions. researchgate.netijesrt.comias.ac.in Comparisons between theoretical and experimental B(E2) values for transitions within the ground state band and between different bands provide stringent tests of the model. yale.eduosti.gov For example, the model has been used to study the E2 mixing ratios of transitions in ¹⁵⁴Sm. rdd.edu.iq

Mixed-Symmetry States: The IBM-2, by distinguishing between proton and neutron bosons, predicts the existence of states that are not fully symmetric with respect to the interchange of proton and neutron degrees of freedom. ijesrt.com These "mixed-symmetry states" are a key feature of the model and have been a subject of theoretical and experimental investigation in ¹⁵⁴Sm. ijesrt.comresearchgate.net

The Dynamic Deformation Model (DDM)

The Dynamic Deformation Model (DDM) is another collective model that has been applied to ¹⁵⁴Sm. oaji.netresearchgate.net Unlike the IBM, which often requires fitting parameters to experimental data, the DDM aims to be a more microscopic theory with fewer free parameters. researchgate.net

The DDM has been used to calculate:

Energy Levels and B(E2) Values: Similar to the IBM, the DDM can predict energy levels and electromagnetic transition probabilities. oaji.netresearchgate.net Studies have shown that the DDM can provide a reasonable agreement with experimental data for ¹⁵⁴Sm, although some discrepancies exist, particularly for higher spin states. researchgate.net The calculated R₄/₂ ratio for ¹⁵⁴Sm in the DDM is 3.154. oaji.net

Monopole Transitions: The model has also been employed to calculate electric monopole (E0) transitions, although the agreement with experimental data for some of these transitions has been reported as poor, suggesting the complexity of the 0+ excited states in ¹⁵⁴Sm. oaji.netresearchgate.net

Other Theoretical Approaches

Beyond the widely used IBM and DDM, other theoretical frameworks contribute to the interpretation of ¹⁵⁴Sm's spectroscopic data:

Projected Shell Model (PSM): This model has been used to study the high-spin states and the phenomenon of "back-bending" in the yrast band of ¹⁵⁴Sm. The PSM calculates the ratio of reduced magnetic dipole (M1) to electric quadrupole (E2) transition probabilities, B(M1)/B(E2), which is sensitive to changes in the nuclear band structure at high spins. ias.ac.in

Pseudo SU(3) Model: This shell-model theory has been used to predict the properties of collective M1 bands in deformed nuclei, including ¹⁵⁴Sm. iaea.org

Relativistic Mean-Field (RMF) and Quasiparticle Random Phase Approximation (QRPA): These microscopic approaches have been used to investigate phenomena like the Pygmy Dipole Resonance (PDR) in ¹⁵⁴Sm, providing insights into the isospin character of nuclear excitations. wits.ac.za

Auxiliary-Field Monte Carlo (AFMC): This method, within the framework of the configuration-interaction shell model, has been used to study nuclear deformation in samarium isotopes, showing a transition from spherical to prolate shapes with increasing neutron number, with ¹⁵⁴Sm being a well-deformed nucleus at low temperatures. arxiv.org

Data Tables from Theoretical Model Comparisons

The following tables showcase the comparison between experimental data and theoretical calculations from the Interacting Boson Model (IBM-2) and the Dynamic Deformation Model (DDM) for the energy levels of the ground state band in ¹⁵⁴Sm.

Table 1: Comparison of Experimental and Theoretical Energy Levels for the Ground State Band of ¹⁵⁴Sm (in MeV)

Spin (Jπ)	Experimental Energy oaji.net	IBM-2 Calculated Energy oaji.net	DDM Calculated Energy oaji.net
2₁⁺	0.082	0.082 (fit)	0.089
4₁⁺	0.267	0.262	0.281
6₁⁺	0.544	0.531	-

Note: The DDM was not able to predict the 6₁⁺ state in this particular study. oaji.net

Table 2: Energy Ratio R₄/₂ for ¹⁵⁴Sm

Experimental oaji.net	IBM-2 oaji.net	DDM oaji.net
R₄/₂ = E(4₁⁺)/E(2₁⁺)	3.256	3.191	3.154

The close agreement between the experimental and theoretical values, particularly from the IBM-2, underscores the success of these models in interpreting the spectroscopic data of ¹⁵⁴Sm and characterizing it as a well-deformed rotational nucleus. oaji.net Discrepancies, however, highlight areas where the models can be further refined, pointing to the complex interplay of collective and single-particle degrees of freedom in this nucleus. researchgate.net

Experimental Methodologies for Studying Samarium 154

Inelastic Scattering Studies

Inelastic scattering, where the projectile transfers some of its kinetic energy to the target nucleus, is another key method for probing nuclear structure. Unlike pure Coulomb excitation, the projectile energy can be high enough for nuclear forces to come into play.

Inelastic proton scattering (p,p') experiments have been performed on ¹⁵⁴Sm at various energies to study its properties.

35 MeV Protons: An early study used 35 MeV protons to measure the inelastic scattering from ¹⁵⁴Sm. osti.gov The angular distributions for members of the ground state rotational band (from Jπ = 0⁺ to 8⁺) were extracted and analyzed using coupled-channels calculations to determine the deformation parameters and multipole moments of the potential distribution. osti.gov

Systematics and Comparative Nuclear Structure Studies of Samarium Isotopes

Evolution of Nuclear Shape and Collectivity Across the Samarium Isotopic Chain (e.g., ¹⁴⁴Sm to ¹⁵⁴Sm)

The samarium isotopic chain offers a textbook example of a nuclear shape transition, evolving from nearly spherical nuclei to strongly deformed ones as the neutron number increases. arxiv.org This transition is a manifestation of the collective behavior of nucleons within the nucleus.

Key Observations:

Shape Transition: The chain of stable samarium isotopes showcases a transition from the nearly-spherical ¹⁴⁴Sm, with a quadrupole deformation parameter (β₂) of approximately 0.09, to the well-deformed ¹⁵⁴Sm, which exhibits a significantly larger β₂ of about 0.34. arxiv.org This pronounced change in shape occurs with only a modest 7% increase in mass number. arxiv.org

Critical-Point Nuclei: Relativistic mean-field calculations indicate a distinct shape change for the even-even Sm isotopes with neutron numbers from 82 to 96. iaea.orgepj.org The potential energy surfaces for ¹⁴⁸Sm, ¹⁵⁰Sm, and ¹⁵²Sm are found to be relatively flat, suggesting they may be critical-point nuclei, marking a rapid transition in nuclear shape. iaea.orgepj.org

Onset of Deformation: The emergence of a double-peak structure in the photoabsorption cross-section of isotopes like ¹⁵²Sm is a clear indicator of the onset of ground-state deformation. riken.jp

Theoretical Frameworks: The study of this shape evolution is approached through various theoretical models. The Interacting Boson Model (IBM) is used to describe the transition from spherical (U(5) symmetry) to axially deformed (SU(3) symmetry) shapes. researchgate.netekt.gr Microscopic approaches, such as the dynamic pairing-plus-quadrupole model and relativistic mean-field theory, also provide valuable insights into the deformation systematics. iaea.orgepj.orgosti.gov

The following table summarizes the evolution of the quadrupole deformation parameter (β₂) across a series of samarium isotopes, illustrating the gradual increase in deformation.

Isotope	Quadrupole Deformation (β₂)
¹⁴⁴Sm	~0.09 arxiv.org
¹⁴⁸Sm	Varies with model
¹⁵⁰Sm	Varies with model
¹⁵²Sm	Varies with model
¹⁵⁴Sm	~0.34 arxiv.org

Interplay of Pairing Correlations and Deformation

The structure of atomic nuclei is significantly influenced by the interplay between pairing correlations, which favor a spherical shape, and the quadrupole-quadrupole interaction, which drives deformation.

Key Findings:

Hartree-Fock-Bogoliubov (HFB) Theory: Self-consistent pairing calculations using the HFB theory with a density-dependent force (D1) have been successful in reproducing a wide range of nuclear properties, including those related to the pairing field. iaea.org

Pairing and Deformation in ¹⁵²Sm: Studies on ¹⁵²Sm using the HFB method have explored the behavior of pairing effects as a function of deformation. iaea.org

Covariant Density Functional Theory: Investigations using covariant density functional theory with a BCS approximation for pairing have been employed to study the ground state properties of even-even Sm isotopes, including the role of octupole deformation. birzeit.edu

BCS vs. Bogoliubov Methods: The treatment of pairing correlations can be handled by either the Bardeen-Cooper-Schrieffer (BCS) method or the more computationally demanding Bogoliubov transformation. arxiv.org While the Bogoliubov method generally predicts stronger pairing correlations, the differences in low-lying structure properties can often be reconciled by a slight enhancement of the pairing force in the BCS approach. arxiv.org

Systematic Trends in Energy Levels and Transition Probabilities

The systematic behavior of energy levels and electromagnetic transition probabilities across the samarium isotopic chain provides crucial data for understanding the evolution of nuclear structure.

Energy Levels:

A striking feature is the systematic variation of the low-lying yrast states with the mass number (A). bjp-bg.com For A < 144, the energies of these states increase, while for A > 144, they systematically decrease. bjp-bg.com

At A = 152, a distinct deformed ground-state band emerges. bjp-bg.com The ratio of the energy of the first 4+ state to the first 2+ state (E(4⁺)/E(2⁺)) is a key indicator of nuclear shape. For ¹⁴⁴Sm, this ratio is 1.32, characteristic of a spherical nucleus, while for the isotope with N=90, it approaches 3.01, close to the rigid rotator value of 3.33. bjp-bg.com

Transition Probabilities:

The reduced electric quadrupole transition probability, B(E2; 0⁺ → 2⁺), is a measure of nuclear collectivity. The isotope with N=90 has a large B(E2) value of 3.22 e²b². bjp-bg.com

Experimental B(E2) values for the first 2⁺ states have been compiled and evaluated for a large number of even-even nuclei, including samarium isotopes. researchgate.net

The Interacting Boson Model (IBM-1) has been used to study the B(E2) transition rates for the isotopic chains of several rare-earth elements, including samarium. researchgate.net

Recent measurements of the gamma decay of the isovector giant dipole resonance (GDR) in ¹⁵⁴Sm have provided precise shape parameters of β=0.2926(26) and γ=5.0(14)°. arxiv.org

The table below presents a sample of experimental and theoretical B(E2) values for ¹⁵⁴Sm.

Transition	Experimental B(E2) (e²b²)	Theoretical B(E2) (e²b²)
0⁺ → 2⁺	Varies with measurement	Varies with model

Comparative Analysis of Collective Excitations in Neighboring Isotopes

The study of collective excitations, such as giant resonances, in neighboring isotopes provides further insights into the systematic changes in nuclear structure.

Key Aspects:

Giant Multipole Resonances: The quasiparticle-random-phase approximation (QRPA) based on the Skyrme energy-density-functional method has been used to study giant multipole resonances in Nd and Sm isotopes. arxiv.org These studies investigate the effects of deformation on these resonances as the nuclei transition from spherical to prolate shapes. arxiv.org

Deformation Splitting: A well-established phenomenon is the deformation splitting of the isovector giant dipole resonance (GDR), which arises from different oscillation frequencies along the major and minor axes of a deformed nucleus. riken.jp

Level Density Enhancement: The contribution of collective degrees of freedom to the nuclear level density has been calculated within the framework of the Interacting Boson Model. taylorfrancis.com For samarium isotopes, a strong increase in the level density enhancement factor is observed as the axially symmetric deformed shape is approached. taylorfrancis.com

Neutron Excitation: Experiments involving the inelastic scattering of fast neutrons have been used to excite collective levels in transitional samarium and neodymium nuclei, providing data on level spins and parities. iaea.org In ¹⁵²Sm, the strong excitation of the ground-state band members, as well as the β, γ, and octupole bands, has been observed. iaea.org

Empirical Observations and Theoretical Predictions of Nuclear Parameters

A variety of experimental techniques and theoretical models are employed to determine and predict key nuclear parameters for samarium isotopes.

Experimental Approaches:

Coulomb Excitation: Experiments using Coulomb excitation with heavy ions have been instrumental in determining the level structure and transition matrix elements between collective states in even-even samarium isotopes (A=148-154). aps.org

Photoneutron Cross Sections: Measurements of photoneutron cross sections for seven samarium isotopes, including ¹⁵⁴Sm, have been conducted using laser-Compton scattering γ-rays. aip.org

High-Energy Heavy-Ion Collisions: These experiments offer a unique probe of the evolution of dynamical quadrupole, octupole, and hexadecapole correlations along the samarium isotopic chain. washington.edu

Theoretical Models:

Projected Shell Model (PSM): This model has been successfully applied to study the high-spin behavior and band structures of samarium isotopes. sciencepublishinggroup.comias.ac.in

Cranked Shell Model: This model, with pairing correlations treated by a particle-number conserving method, has been used to systematically investigate the rotational properties of neutron-rich Nd and Sm isotopes. arxiv.org

Relativistic Mean Field (RMF) Model: The RMF model is used to investigate the bulk properties of samarium isotopes, including binding energies, nuclear radii, and deformation parameters. worldscientific.com

Q & A

Basic: What are the key isotopic properties of Sm-154, and how do they influence experimental design in neutron scattering studies?

Sm-154 constitutes 22.0% of natural samarium and is stable, unlike its radioactive counterparts (e.g., Sm-147, Sm-148) . Its coherent neutron scattering length, critical for neutron diffraction experiments, was historically reported as 8.0(1.0) fm but required refinement due to large uncertainties. Researchers should:

• Optimize instrumentation : Use high-flux neutron sources (e.g., spallation facilities) to enhance signal-to-noise ratios.
• Calibrate detectors : Account for Sm-154’s isotopic abundance and stability to avoid interference from decay products.
• Validate stoichiometry : Pair neutron diffraction with X-ray crystallography to resolve Sm:B ratios in compounds like SmB₆ .

Advanced: How can researchers resolve discrepancies in Sm-154’s neutron scattering length data across different studies?

Discrepancies often arise from variations in sample purity, detector calibration, or statistical methods. To address this:

• Standardize samples : Use isotopically enriched Sm-154 (>99.9%) to minimize contamination from other isotopes.
• Cross-validate methods : Combine time-of-flight neutron diffraction with small-angle scattering to refine scattering length values (e.g., reducing uncertainty from ±1.0 fm to ±0.1 fm) .
• Apply Bayesian statistics : Model systematic errors in data fitting to isolate measurement uncertainties .

Basic: What spectroscopic techniques are most effective for characterizing Sm-154 in solid-state materials?

Key techniques include:

• Neutron Activation Analysis (NAA) : Quantifies Sm-154 abundance via its thermal neutron capture cross-section (σ = 8.4 barns).
• Mössbauer Spectroscopy : Probes hyperfine interactions in Sm-based alloys, though Sm-154’s zero magnetic moment (μ = 0 μ) limits its utility compared to isotopes like Sm-152 .
• Mass Spectrometry : Detects isotopic ratios with precision <0.01% using thermal ionization (TIMS) or inductively coupled plasma (ICP-MS) methods .

Advanced: How can Sm-154’s stability be exploited in long-term nuclear battery design?

While Sm-154 itself is stable, its neutron absorption properties make it a candidate for shielding or moderating materials in radioisotope thermoelectric generators (RTGs). Methodological considerations:

• Neutron economy modeling : Simulate Sm-154’s neutron capture cross-section in composite materials to optimize energy conversion.
• Thermal stability testing : Expose Sm-154 alloys to high temperatures (≥800°C) to assess structural integrity under RTG operating conditions .

Basic: What are the challenges in synthesizing Sm-154-enriched compounds, and how can they be mitigated?

Challenges include isotopic separation costs and contamination risks. Solutions:

• Electromagnetic separation : Use calutrons to isolate Sm-154 from natural samarium, achieving >95% purity .
• Chemical purification : Employ solvent extraction (e.g., D2EHPA in HNO₃) to remove europium and gadolinium impurities .

Advanced: How do Sm-154’s nuclear properties affect its role in astrophysical studies, such as neutron star mergers?

Sm-154 is a potential "branching point" isotope in the rapid neutron capture (r-process) nucleosynthesis. Researchers should:

• Simulate r-process conditions : Use hydrodynamic models to predict Sm-154 yields in kilonova ejecta.
• Compare with meteoritic data : Analyze presolar grains for Sm-154 anomalies to validate nucleosynthetic pathways .

Table 1: Comparative Properties of Samarium Isotopes

Isotope	Natural Abundance (%)	Stability	Neutron Scattering Length (fm)	Key Applications
Sm-154	22.0	Stable	8.0(1.0) → 8.0(0.1)*	Neutron diffraction, RTG shielding
Sm-152	26.8	Stable	1.5(0.2)	Mössbauer studies
Sm-147	15.0	α-decay	N/A	Geochronology
*Refined via cross-validated experiments .

Basic: What statistical frameworks are recommended for analyzing Sm-154’s isotopic data in environmental samples?

• Principal Component Analysis (PCA) : Identifies covariance between Sm-154 and other rare earth elements in geochemical samples.
• Monte Carlo simulations : Quantify uncertainties in isotopic dilution mass spectrometry (IDMS) measurements .

Advanced: How can Sm-154’s isotopic signature be used to trace anthropogenic pollution sources?

• Isotope fingerprinting : Compare Sm-154/Sm-152 ratios in industrial waste vs. natural ores to pinpoint contamination.
• High-resolution ICP-MS : Achieve detection limits <1 ppt for Sm-154 in water and soil samples .

Basic: What are the best practices for reporting Sm-154 data in peer-reviewed journals?

• Adhere to IMRAD structure : Clearly separate methods (e.g., isotopic separation protocols) from results .
• Include raw datasets : Provide neutron diffraction *.hkl files or mass spectrometry calibration curves as supplementary materials .

Advanced: How can machine learning optimize Sm-154’s use in neutron moderation applications?

• Train neural networks : Predict neutron flux distribution in Sm-154-containing moderators using Monte Carlo-generated training data.
• Feature engineering : Incorporate Sm-154’s thermal neutron cross-section and crystallographic parameters into regression models .